Cas no 2228659-33-2 (tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate
• CAS No: 2228659-33-2
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• MDL: MFCD32773767
• CID: 5570228
• PubChem ID: 165641555
• Update Time: 2025-05-24

tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2-amino-1-fluoroethyl)cyclobutyl]carbamate
• EN300-2006906
• 2228659-33-2
• tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate

• MDL： MFCD32773767
• Inchi： 1S/C11H21FN2O2/c1-10(2,3)16-9(15)14-11(5-4-6-11)8(12)7-13/h8H,4-7,13H2,1-3H3,(H,14,15)
• InChI Key： FGGACPNPLYRABL-UHFFFAOYSA-N
• SMILES： FC(CN)C1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 232.15870608g/mol
• Monoisotopic Mass: 232.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate

Introduction to Tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate (CAS No: 2228659-33-2)

Tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228659-33-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the combination of a tert-butyl group, a fluoroethyl chain, and a cyclobutylcarbamate moiety, contribute to its distinct chemical properties and biological interactions. Understanding these structural components is essential for appreciating the compound's potential in drug development and its role in addressing various medical challenges.

The tert-butyl group in the molecular structure serves as a sterically bulky substituent, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. This feature is particularly valuable in drug design, as it can enhance the molecule's interaction with specific enzymes or receptors while minimizing off-target effects. The presence of the fluoroethyl chain introduces fluorine atoms into the molecule, which are well-known for their ability to modulate pharmacokinetic properties such as bioavailability and metabolic clearance. Fluorinated compounds often exhibit improved binding affinity and resistance to enzymatic degradation, making them attractive candidates for pharmaceutical development.

The cyclobutylcarbamate moiety is another critical component of this compound, contributing to its overall molecular architecture and functional properties. Cyclobutyl derivatives are frequently explored in medicinal chemistry due to their ability to enhance rigidity and stability in drug molecules. The carbamate group itself can act as a bioisostere for other functional groups, allowing for structural modifications that may improve pharmacological activity without altering core biological interactions. This versatility makes Tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have suggested that the unique combination of structural features in Tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate may make it a potent inhibitor of certain enzymes implicated in inflammatory diseases and cancer. For instance, preliminary computational studies indicate that this molecule could interact with specific proteases involved in pathways such as NF-κB signaling, which plays a crucial role in modulating immune responses and cell survival. These findings align with emerging research trends that emphasize the importance of fluorinated heterocycles in developing next-generation therapeutics.

In addition to its potential applications in treating chronic inflammatory conditions, this compound has also been investigated for its antimicrobial properties. The presence of both fluorine and amino groups creates a molecular environment conducive to disrupting bacterial cell membranes or inhibiting key metabolic pathways. Such properties are particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. Researchers have employed high-throughput screening techniques to evaluate the activity of Tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate against various bacterial strains, with promising results indicating its efficacy against several resistant species.

The synthesis of this compound represents another area of interest within synthetic organic chemistry. The multi-step process involves strategic functionalization of cyclobutane derivatives followed by introduction of fluorinated side chains and carbamate groups. Advances in synthetic methodologies have enabled more efficient and scalable production routes, reducing costs and improving yields. These improvements are critical for transitioning promising candidates into clinical development pipelines. Additionally, green chemistry principles have been integrated into the synthesis process to minimize waste and environmental impact, reflecting broader efforts within the pharmaceutical industry to adopt sustainable practices.

Evaluation of pharmacokinetic properties is essential for assessing the clinical viability of any new drug candidate. Preliminary pharmacokinetic studies on Tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits moderate oral bioavailability coupled with favorable metabolic stability, suggesting potential for once-daily dosing regimens. Furthermore, its interaction with cytochrome P450 enzymes has been carefully characterized to identify any potential drug-drug interactions that may need to be addressed during clinical trials.

The safety profile of this compound has also been scrutinized through comprehensive toxicological assessments. In vitro studies using human cell lines have revealed no significant cytotoxicity at therapeutic concentrations, indicating potential for low systemic toxicity. Animal models have further supported these findings by demonstrating minimal adverse effects at doses equivalent to expected human exposures. These preclinical data provide a strong foundation for advancing Tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate into Phase I clinical trials where its safety and efficacy can be evaluated in human subjects.

Future research directions include exploring derivative compounds based on this scaffold to optimize biological activity and pharmacokinetic profiles further. By systematically modifying substituents such as the fluoroethyl chain or introducing additional functional groups like hydroxamic acids or sulfonamides, researchers aim to enhance target engagement while maintaining solubility and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area by leveraging interdisciplinary expertise ranging from organic synthesis to computational biology.

The broader impact of compounds like Tert-butyl N-1-(2-amino-1-fluoroethyl)cyclobutylcarbamate extends beyond individual therapeutic applications; they contribute to our fundamental understanding of how molecular structure influences biological function at a mechanistic level. Such insights are critical for developing more rational approaches to drug design rather than relying solely on empirical screening methods alone. As computational tools continue to evolve alongside high-throughput experimental techniques, we can expect even more efficient discovery pipelines leading from laboratory benchwork into clinical practice.